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Compound of Interest

Compound Name: Efinaconazole-d4

Cat. No.: B10821928

This guide provides an in-depth overview of commercial suppliers of Efinaconazole-d4 for
research applications, tailored for researchers, scientists, and professionals in drug
development. Efinaconazole-d4 is the deuterated analog of Efinaconazole, a broad-spectrum
triazole antifungal agent.[1] It is primarily utilized as an internal standard in analytical and
pharmacokinetic studies to ensure the precise quantification of Efinaconazole in biological
matrices through methods like gas chromatography-mass spectrometry (GC-MS) or liquid
chromatography-mass spectrometry (LC-MS).[1][2]

Commercial Availability and Product Specifications

Several specialized chemical suppliers offer Efinaconazole-d4 for research purposes. The
following table summarizes the available information on these suppliers and their product
specifications. Please note that pricing and specific available quantities are often subject to
inquiry and are therefore not exhaustively listed.
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Mechanism of Action: Inhibition of Fungal
Ergosterol Biosynthesis

Efinaconazole functions by disrupting the integrity of the fungal cell membrane through the

inhibition of ergosterol biosynthesis.[5][6][7] Specifically, it targets and inhibits the fungal

cytochrome P450 enzyme, lanosterol 14a-demethylase.[5][6] This enzyme is crucial for the

conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane that

is analogous to cholesterol in mammalian cells.[5] The inhibition of this enzyme leads to a

depletion of ergosterol and an accumulation of toxic sterol intermediates within the cell

membrane.[5][6] This disruption of membrane integrity increases cell permeability, leading to

the leakage of essential cellular contents and ultimately fungal cell death.[5]
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Caption: Efinaconazole's mechanism of action in fungal cells.

Experimental Protocol: Quantification of
Efinaconazole in Biological Samples using
Efinaconazole-d4 as an Internal Standard

The following is a representative experimental protocol for the quantification of Efinaconazole
in a biological matrix (e.g., plasma) using Efinaconazole-d4 as an internal standard (IS) with
LC-MS/MS. This protocol is a composite of methodologies described in the literature and
should be optimized for specific experimental conditions.[8][9]

1. Materials and Reagents

Efinaconazole analytical standard

Efinaconazole-d4 internal standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b10821928?utm_src=pdf-body-img
https://www.benchchem.com/product/b10821928?utm_src=pdf-body
https://www.benchchem.com/product/b10821928?utm_src=pdf-body
https://www.eurekaselect.com/article/144923
https://www.researchgate.net/publication/352707050_Development_and_Validation_of_a_LC-MSMS_Method_for_the_Profiling_of_Impurities_Formed_during_Stress_Study_of_Antifungal_Agent-Efinaconazole
https://www.benchchem.com/product/b10821928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Formic acid
Water (deionized, 18 MQ-cm)
Biological matrix (e.g., human plasma)
Microcentrifuge tubes
Vortex mixer
Centrifuge
Autosampler vials
. Standard Solution Preparation

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Efinaconazole and
Efinaconazole-d4 in methanol to prepare individual primary stock solutions.

Working Standard Solutions: Prepare serial dilutions of the Efinaconazole primary stock
solution in a 50:50 mixture of acetonitrile and water to create calibration standards at various
concentrations.

Internal Standard Working Solution: Dilute the Efinaconazole-d4 primary stock solution with
the same diluent to a final concentration (e.g., 100 ng/mL).

. Sample Preparation (Liquid-Liquid Extraction)

To a 100 pL aliquot of the biological sample (e.g., plasma), add a known amount of the
Efinaconazole-d4 internal standard working solution.

Add a protein precipitation agent (e.g., 300 pL of acetonitrile).
Vortex the mixture for 1 minute.

Centrifuge the sample at high speed (e.g., 10,000 rpm for 10 minutes) to pellet the
precipitated proteins.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

. LC-MS/MS Analysis

Liguid Chromatography (LC) System: A high-performance liquid chromatography system.

Column: A suitable C18 reversed-phase column (e.g., Thermo Hypersil Gold 100 mm x 2.1
mm, 1.9 um).[8]

Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile
phase B (e.g., methanol or acetonitrile).

Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

Mass Spectrometer (MS): A tandem mass spectrometer equipped with an electrospray
ionization (ESI) source operating in positive ion mode.

Detection: Monitor the specific precursor-to-product ion transitions for both Efinaconazole
and Efinaconazole-d4.

. Data Analysis

Construct a calibration curve by plotting the peak area ratio of Efinaconazole to
Efinaconazole-d4 against the concentration of the calibration standards.

Determine the concentration of Efinaconazole in the unknown samples by interpolating their
peak area ratios from the calibration curve.
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LC-MS/MS Experimental Workflow for Efinaconazole Quantification
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Caption: A typical workflow for quantifying Efinaconazole.
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Logical Relationship: Analyte and Internal Standard

In quantitative mass spectrometry, a stable isotope-labeled internal standard, such as
Efinaconazole-d4, is the gold standard. It is chemically identical to the analyte (Efinaconazole)
but has a different mass due to the incorporation of heavy isotopes (deuterium). This mass
difference allows the mass spectrometer to distinguish between the analyte and the internal
standard. The key advantage is that the internal standard co-elutes with the analyte during
chromatography and experiences similar ionization effects and potential matrix interferences.
By measuring the ratio of the analyte's signal to the internal standard's signal, any variations in
sample preparation, injection volume, and instrument response can be normalized, leading to

highly accurate and precise quantification.
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Caption: Analyte and internal standard relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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